Cas no 59855-05-9 (Benzonitrile,4-(5-pentyl-2-pyrimidinyl)-)
59855-05-9 structure
Product Name:Benzonitrile,4-(5-pentyl-2-pyrimidinyl)-
CAS No:59855-05-9
MF:C16H17N3
MW:251.326283216476
CID:375754
PubChem ID:108847
Update Time:2025-04-19
Benzonitrile,4-(5-pentyl-2-pyrimidinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile,4-(5-pentyl-2-pyrimidinyl)-
- 4-(5-pentylpyrimidin-2-yl)benzonitrile
- 5-Pentyl-2-(p-cyanophenyl)pyrimidine
- SR-01000003369
- R8HL9GKC8U
- Benzonitrile, 4-(5-pentyl-2-pyrimidinyl)-
- NS00034255
- RGONNDWSVOCREF-UHFFFAOYSA-N
- 2-(4-Cyanophenyl)-5-N-pentylpyrimidin
- RO-CM-7035
- SCHEMBL3088009
- CCG-40761
- 119467-18-4
- AKOS024389723
- FT-0714194
- SR-01000003369-1
- DTXSID2069367
- 5-n-pentyl-2-(4-cyanophenyl)pyrimidine
- SR-01000003369-2
- EINECS 261-959-0
- 2-(4-cyanophenyl)-5-n-pentylpyrimidine
- 4-(5-pentyl-2-pyrimidinyl)Benzonitrile
- 59855-05-9
-
- Inchi: 1S/C16H17N3/c1-2-3-4-5-14-11-18-16(19-12-14)15-8-6-13(10-17)7-9-15/h6-9,11-12H,2-5H2,1H3
- InChI Key: RGONNDWSVOCREF-UHFFFAOYSA-N
- SMILES: N1C(C2C=CC(C#N)=CC=2)=NC=C(C=1)CCCCC
Computed Properties
- Exact Mass: 251.14241
- Monoisotopic Mass: 251.142247555g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 4
- Topological Polar Surface Area: 49.6Ų
Experimental Properties
- PSA: 49.57
Benzonitrile,4-(5-pentyl-2-pyrimidinyl)- Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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